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Compound of Interest

Compound Name: Sirtuin modulator 1

Cat. No.: B2562750 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Sirtuin modulator 1, a compound class used to

study and target sirtuin enzymes, which are involved in a variety of cellular processes including

aging, metabolism, and stress response. Adherence to these procedures is critical for

laboratory safety and environmental protection.

Hazard and Disposal Summary
Proper disposal of Sirtuin modulator 1 is dictated by its chemical properties and associated

hazards. The following table summarizes key information derived from safety data sheets

(SDS) for a representative Sirtuin-1 inhibitor.
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Parameter Information Reference

Product Identification Sirtuin-1 inhibitor 1 [1]

CAS Number 945114-10-3 [1]

Primary Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[1]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

Handling

Wash skin thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Avoid release to the

environment.

[1]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Specific storage

temperatures for stock

solutions are -80°C for 6

months and -20°C for 1 month.

[2]

Disposal Method

Dispose of contents and

container to an approved

waste disposal plant.

[1]

Spill Response Collect spillage. [1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Sirtuin modulator
1. This procedure is based on standard laboratory safety practices and information from

available safety data sheets.

1. Personal Protective Equipment (PPE):
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Before handling the chemical, ensure you are wearing appropriate PPE, including safety
goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

2. Waste Segregation:

Designate a specific, clearly labeled waste container for Sirtuin modulator 1 and any
materials contaminated with it. The label should include the chemical name and hazard
symbols (e.g., "Harmful," "Dangerous for the environment").

3. Handling and Transfer:

If transferring the chemical to a waste container, do so in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of any dust or aerosols.
Use a dedicated spatula or other transfer tool to avoid cross-contamination.

4. Contaminated Materials:

Any materials that have come into contact with Sirtuin modulator 1, such as pipette tips,
gloves, and weighing paper, must be considered contaminated and disposed of in the
designated chemical waste container.

5. Aqueous Solutions:

Do not dispose of aqueous solutions containing Sirtuin modulator 1 down the drain. Due to
its high aquatic toxicity, this can have detrimental effects on the environment. Collect all
aqueous waste in a labeled, sealed container.

6. Organic Solvent Solutions:

If Sirtuin modulator 1 is dissolved in an organic solvent (e.g., DMSO), the waste should be
collected in a container specifically designated for halogenated or non-halogenated organic
solvent waste, depending on the solvent used.

7. Final Disposal:

Once the waste container is full, seal it securely.
Arrange for pickup and disposal by a licensed chemical waste management company. Follow
your institution's specific procedures for hazardous waste disposal.
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Experimental Workflow for Chemical Waste
Disposal
The logical workflow for handling and disposing of chemical waste like Sirtuin modulator 1 in

a laboratory setting is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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